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Compound of Interest

Compound Name: 1,4-Phenylene diacrylate

Cat. No.: B1593797 Get Quote

Introduction: Understanding 1,4-Phenylene
Diacrylate (PDA)
1,4-Phenylene diacrylate (PDA) is a difunctional acrylic monomer characterized by a rigid

aromatic core flanked by two reactive acrylate groups.[1][2] This unique structure imparts

exceptional properties to the polymers it forms, making it a critical component in the

development of high-performance materials. The central phenylene ring provides rigidity,

thermal stability, and chemical resistance, while the terminal acrylate functionalities allow for

rapid polymerization and cross-linking through free-radical mechanisms, typically initiated by

UV light or thermal energy.[1][3]

PDA serves as a rigid crosslinking monomer, a role that is fundamental to its utility in polymer

chemistry.[4] By forming covalent bonds between linear polymer chains, it creates a three-

dimensional network structure. The short, inflexible phenylene spacer results in a high crosslink

density, which significantly enhances the mechanical strength, thermal stability, and solvent

resistance of the final material.
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Property Value Source(s)

CAS Number 6729-79-9 [1][5][6]

Molecular Formula C₁₂H₁₀O₄ [5][7]

Molecular Weight 218.20 g/mol [1][5]

Appearance White crystalline solid [3][4]

Melting Point 82-88 °C [1]

IUPAC Name
(4-prop-2-enoyloxyphenyl)

prop-2-enoate
[5][7]

Core Applications in Polymer Science
The distinct properties of PDA make it a versatile building block for a wide array of polymeric

materials targeted at demanding applications.

High-Performance Coatings and Adhesives
In the realm of coatings and adhesives, durability and resistance to environmental factors are

paramount. The incorporation of PDA into formulations for coatings provides enhanced surface

hardness, scratch resistance, and UV stability.[1] Its aromatic structure contributes to a high

refractive index, making it suitable for optical materials. In adhesives, the strong, cross-linked

network formed by PDA results in robust, thermally stable bonds ideal for structural

applications.[1]

Thermosetting Resins
Thermosetting resins are polymers that are irreversibly cured to form a rigid, intractable

network. PDA is an excellent component for creating thermosets with high glass transition

temperatures (Tg) and superior mechanical performance. When co-polymerized with other

monomers and oligomers, it allows for the formulation of resins that, upon curing, exhibit

minimal shrinkage and excellent dimensional stability, making them suitable for applications like

semiconductor encapsulants and high-performance composites.[8][9]
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Caption: Structure-Property Relationship of PDA.

Hydrogels for Biomedical Applications
Hydrogels are water-swollen polymer networks widely used in tissue engineering and drug

delivery.[10] While PDA itself is hydrophobic, it can be used as a crosslinker in combination

with hydrophilic monomers, such as poly(ethylene glycol) diacrylate (PEGDA), to control the

mechanical properties and degradation rate of the resulting hydrogel.[11][12] The inclusion of a

rigid crosslinker like PDA can significantly increase the compressive modulus of the hydrogel,

which is crucial for applications in load-bearing tissues. The ability to tune these mechanical

properties is essential for creating scaffolds that mimic the native extracellular matrix.[11]

Dental Composite Resins
Modern dental restoratives rely on diacrylic composite resins to achieve the necessary

strength, durability, and aesthetics.[13] These materials consist of a resin matrix, inorganic

fillers, and a coupling agent. PDA can be incorporated into the organic matrix to enhance its

mechanical properties and reduce polymerization shrinkage. The aromatic structure contributes

to improved fracture toughness and wear resistance compared to more flexible aliphatic

diacrylates, leading to longer-lasting dental restorations.[13][14]
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Shape Memory Polymers (SMPs)
Shape memory polymers are smart materials that can be programmed to hold a temporary

shape and recover their original, permanent shape upon exposure to an external stimulus,

such as heat.[15] A typical SMP network consists of "netpoints," which determine the

permanent shape, and a "switching phase," which allows for the fixing of the temporary shape.

PDA is highly effective for creating the permanent, covalently cross-linked network (netpoints).

Its rigidity contributes to a stable permanent shape and a robust matrix, which is essential for

achieving high shape recovery ratios.[16][17]

Experimental Protocols
The following protocols are provided as a starting point for researchers. All operations should

be conducted in a well-ventilated fume hood, and appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat, must be worn.[18]

Protocol 1: Synthesis of a PDA-Crosslinked
Poly(ethylene glycol) Hydrogel via Photopolymerization
This protocol describes the fabrication of a mechanically robust hydrogel film by incorporating

PDA as a crosslinking agent with a hydrophilic PEGDA monomer.

Rationale: The combination of flexible, hydrophilic PEGDA chains with a rigid, hydrophobic

PDA crosslinker allows for the creation of hydrogels with tunable swelling ratios and

mechanical properties.[11] Photopolymerization offers rapid, room-temperature curing with

spatial and temporal control.[19]

Materials:

Poly(ethylene glycol) diacrylate (PEGDA), Mn = 700 g/mol

1,4-Phenylene diacrylate (PDA)[1]

2-Hydroxy-2-methylpropiophenone (Photoinitiator)

Phosphate-buffered saline (PBS), pH 7.4
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Equipment:

Analytical balance

UV curing system (365 nm wavelength)

Vortex mixer

Molds (e.g., two glass slides separated by a 1 mm thick silicone spacer)

Procedure:

Precursor Solution Preparation:

In a small amber vial, dissolve the photoinitiator in PBS to a concentration of 0.5% (w/v).

Add PEGDA to the solution to achieve a final concentration of 20% (w/v). Vortex until fully

dissolved.

In a separate vial, create a 10% (w/v) stock solution of PDA in a suitable solvent where it

is soluble (e.g., N-Methyl-2-pyrrolidone, NMP), as it has low aqueous solubility.

Add the PDA stock solution to the PEGDA solution to achieve the desired final molar ratio

of PDA to PEGDA (e.g., 1:100, 1:50). The amount of organic solvent should be kept to a

minimum (<5% of total volume) to facilitate hydrogel formation.

Vortex the final precursor solution thoroughly to ensure homogeneity.

Photopolymerization:

Carefully pipette the precursor solution into the glass slide mold.

Place the mold in the UV curing system.

Expose the solution to UV light (365 nm, ~10 mW/cm²) for 5-10 minutes. Curing time may

need optimization based on the specific setup.

The solution will transition from a liquid to a solid gel.
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Purification and Swelling:

Carefully disassemble the mold to retrieve the hydrogel disc.

Place the hydrogel in a beaker of deionized water or PBS to allow unreacted monomers

and photoinitiator to diffuse out. This purification step is critical for biomedical applications.

Replace the water/PBS every few hours for 24-48 hours.

The hydrogel will swell to its equilibrium state. The swelling ratio can be calculated to

characterize the network.

Caption: Experimental Workflow for Hydrogel Synthesis.

Protocol 2: Formulation of a UV-Curable Hard Coating
This protocol details the preparation of a simple, clear, and hard coating using PDA to enhance

mechanical properties.

Rationale: PDA's rigid structure is ideal for creating scratch-resistant surfaces.[1] A UV-curable

formulation allows for a rapid, solvent-free, and energy-efficient curing process.

Materials:

Urethane Acrylate or Epoxy Acrylate Oligomer (as the main polymer backbone)

1,4-Phenylene diacrylate (PDA) (as a reactive crosslinker)

1,6-Hexanediol diacrylate (HDDA) (as a reactive diluent to reduce viscosity)

Photoinitiator (e.g., Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide)

Glass or metal substrate for coating

Equipment:

Magnetic stirrer and hot plate

Film applicator (e.g., wire-wound bar)
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UV curing system

Procedure:

Formulation Preparation:

In a light-blocking container, combine the urethane or epoxy acrylate oligomer (e.g., 60

wt%) and the reactive diluent HDDA (e.g., 20 wt%).

Gently heat the mixture to 50-60 °C on a hot plate with stirring to reduce viscosity and

ensure homogeneity.

Once the mixture is uniform, add PDA (e.g., 15 wt%) and continue stirring until it is

completely dissolved. The heat will aid in dissolving the solid PDA.

Turn off the heat and allow the mixture to cool to near room temperature.

Add the photoinitiator (e.g., 5 wt%) and stir in the dark until it is fully dissolved. Avoid

exposure to UV light.

Application and Curing:

Place a clean glass or metal panel on a flat surface.

Apply a small amount of the formulated resin to one end of the panel.

Use a film applicator to draw down the resin into a thin, uniform film of a desired thickness

(e.g., 50 µm).

Immediately transfer the coated substrate to the UV curing system.

Cure the film by exposing it to UV radiation according to the system's specifications until

the coating is tack-free.

Characterization:

Assess the cured film for properties such as pencil hardness (ASTM D3363), solvent

resistance (MEK rub test), and adhesion (cross-hatch test, ASTM D3359).
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Safety and Handling
1,4-Phenylene diacrylate is classified as an irritant, causing skin and serious eye irritation,

and may cause respiratory irritation.[5] It is also a potential skin sensitizer.[20]

Handling: Always handle in a well-ventilated area or fume hood. Wear appropriate personal

protective equipment, including chemical-resistant gloves (e.g., nitrile), safety goggles, and a

lab coat.[18] Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[5]

Storage: Store in a cool, dry place away from direct sunlight and heat. It is typically supplied

with an inhibitor (like MeHQ) to prevent premature polymerization. For long-term storage,

refrigeration (2-8°C) is recommended.[20]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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